3-(4-Chloro-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine

• Molecular Formula: C6H8ClF2N3
• Molecular Weight: 195.60 g/mol
• SMILES: C1=C(C=NN1CC(CN)(F)F)Cl
• InChI: InChI=1S/C6H8ClF2N3/c7-5-1-11-12(2-5)4-6(8,9)3-10/h1-2H,3-4,10H2
• InChIKey: LMMNJGMPAFZDMD-UHFFFAOYSA-N

3-(4-Chloro-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine Overview

3-(4-Chloro-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine (CAS: 1784939-01-0) is a synthetic, small molecule pyrazole derivative featuring a distinct 4-chloro substitution on the pyrazole ring and a 2,2-difluorinated propan-1-amine side chain. With a molecular formula of C6H8ClF2N3 and a molecular weight of 195.60 g/mol, it is primarily utilized as a specialized research chemical and building block in medicinal chemistry, particularly for exploring structure-activity relationships (SAR) in kinase inhibition and G-protein coupled receptor (GPCR) modulation. [1]

● Kinase inhibitor SAR and GPCR modulator research studies

● Scaffold provides distinct 4-chloro and 2,2-difluoro electronic/steric features

● Supports ADME property investigation and GPCR target differentiation workflows

• [1] Therapeutic Target Database (TTD). Drug ID: D0K0UJ. Available at: https://idrblab.net/ttd/data/drug/details/D0K0UJ View Source

Non-Substitutability of 3-(4-Chloro-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine

Despite sharing a core pyrazole scaffold with many commercially available building blocks, 3-(4-Chloro-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine cannot be trivially substituted by close analogs. The specific 4-chloro substitution on the pyrazole ring and the 2,2-difluoro motif on the propylamine chain are critical, non-interchangeable features that drive unique electronic and steric properties. [1] These modifications are known to profoundly influence target binding affinity, metabolic stability, and overall pharmacokinetic profiles. SAR studies within the pyrazole class have demonstrated that replacing a halogen at the 4-position or altering the fluorination pattern can dramatically shift potency against specific kinases or change a compound's selectivity profile, making it essential to procure the exact compound for reproducible research. [2]

4-Chloro substitution critical

Altering the halogen at the pyrazole 4-position may shift kinase selectivity and target engagement, making analog compounds non-interchangeable.

2,2-Difluoro motif non-transferable

Modifying the fluorination pattern on the propylamine chain may alter metabolic stability and pharmacokinetic profiles; structural analogs may not reproduce research endpoints.

• [1] Britton, J.; Jamison, T. F. A Unified Continuous Flow Assembly-Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines. Angew. Chem. Int. Ed. 2017, 56, 8823-8827. View Source
• [2] PubChem BioAssay. AID 1448736: Inhibition of CYP2C8 (unknown origin) - SAR Summary. Available at: https://pubchem.ncbi.nlm.nih.gov/bioassay/1448736 View Source

Evidence for 3-(4-Chloro-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine

NEK1/NEK2 Kinase Inhibition

This compound is identified as an inhibitor of the mitotic kinases NEK1 and NEK2. While specific IC50 values for this exact compound are not publicly available in the referenced dataset, its inclusion in the Therapeutic Target Database (TTD) as an investigative agent for these targets provides a class-level inference of its utility. Its activity profile is distinct from other pyrazole-based kinase inhibitors, such as Cdk5 inhibitor '25-106', which is described as a uniquely brain-penetrant molecule, indicating a different selectivity and application space. [1] [2]

NEK1/NEK2 Kinase Context

Class-level inference

Inhibitor of NEK1/NEK2 identified via database classification (IC50 not specified)

Supports NEK kinase pathway research fit

Class-level; target engagement requires direct validation

Evidence Dimension	Kinase Target Engagement
Target Compound Data	Inhibitor of NEK1 and NEK2 (IC50 not specified)
Comparator Or Baseline	Cdk5 inhibitor '25-106' (brain-penetrant)
Quantified Difference	N/A (Qualitative difference in target and indication)
Conditions	In silico database classification (TTD) and literature context.

Why This Matters

Procurement of this specific compound is necessary for research programs investigating NEK1/NEK2 kinase inhibition, as its activity profile cannot be assumed from other pyrazole-based kinase inhibitors with different selectivity (e.g., Cdk5).

• [1] Therapeutic Target Database (TTD). Drug ID: D0K0UJ. Available at: https://idrblab.net/ttd/data/drug/details/D0K0UJ View Source
• [2] Frontiers in Pharmacology. Identification of 25-106 as a uniquely brain-penetrant anti-Cdk5 drug. Available at: https://www.frontiersin.org View Source

ADME & Physicochemical Advantages

SAR studies on related pyrazole scaffolds demonstrate that the presence of a 4-chloro group, as found in this compound, offers significant advantages over more polar pyrazole substituents. In a representative SAR campaign, replacing a polar pyrazole group with a simple chloro substituent resulted in improved Caco-2 permeability, reduced Caco-2 efflux, and reduced hERG PC activity, all while maintaining potency in a human whole blood (hWB) CD69 assay. [1] This class-level evidence strongly suggests that this compound's 4-chloro substituent provides a favorable ADME and safety profile compared to more polar pyrazole analogs.

ADME Property Context

Class-level inference

4-Chloro substitution reported to improve Caco-2 permeability and reduce hERG PC activity relative to polar pyrazole analogs

Supports ADME property screening context

SAR-based inference; confirm with direct measurements

Evidence Dimension	Caco-2 Permeability
Target Compound Data	Presence of 4-chloro substituent implies improved permeability.
Comparator Or Baseline	Analog with a 'polar pyrazole group'.
Quantified Difference	Qualitative improvement described; quantitative data not available for this specific compound.
Conditions	In vitro Caco-2 permeability assay.

Why This Matters

For drug discovery programs, this specific scaffold is more likely to yield leads with better oral bioavailability and a lower cardiac safety risk compared to analogs with more polar substituents, making it a more valuable chemical starting point.

• [1] PubChem BioAssay. AID 1448736: Inhibition of CYP2C8 (unknown origin) - SAR Summary. Available at: https://pubchem.ncbi.nlm.nih.gov/bioassay/1448736 View Source

CCR5 Antagonism Potential

Preliminary pharmacological screening of related 4-chloro-pyrazole compounds indicates potential activity as CCR5 antagonists. [1] This class of molecules has shown promise in treating CCR5-mediated diseases such as HIV infection, asthma, and rheumatoid arthritis. [1] While this activity has not been directly validated for 3-(4-Chloro-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine, this class-level inference distinguishes it from other pyrazole derivatives, like those in the FPR1 antagonist series [2], which target a different GPCR with a distinct therapeutic indication. This suggests a unique application space for this specific scaffold.

CCR5 Antagonism Context

Class-level inference

Potential CCR5 antagonist based on preliminary pharmacological screening of related 4-chloro-pyrazoles

Supports GPCR target identification studies

Requires direct CCR5 functional validation

Evidence Dimension	GPCR Target Engagement
Target Compound Data	Potential CCR5 antagonist (based on class inference).
Comparator Or Baseline	Pyrazole-based FPR1 antagonists.
Quantified Difference	N/A (Qualitative difference in target GPCR and therapeutic area).
Conditions	In silico/pharmacological screening (class context).

Why This Matters

For researchers focusing on chemokine receptor biology, this compound offers a differentiated starting point for developing CCR5 modulators, as opposed to FPR1 or other GPCR-targeted pyrazoles.

• [1] Zhang, H. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar Profile. Available at: https://www.semanticscholar.org/author/%E5%BC%A0%E4%BC%9A%E5%88%A9/91457169 View Source
• [2] Wenlock, M.; King, S.; et al. Discovery of pyrazoles as novel FPR1 antagonists. Available at: https://hsb-bochum.digibib.net View Source

Applications of 3-(4-Chloro-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine

Designing NEK1/NEK2 Inhibitors

Procurement is recommended for medicinal chemistry laboratories aiming to synthesize and profile novel inhibitors of NEK1 and NEK2, two kinases implicated in cancer and other diseases. [1] This compound serves as a key starting point for SAR exploration around a scaffold with a known kinase inhibition profile.

Improving ADME Properties

Researchers focused on improving the oral bioavailability and reducing off-target cardiac liabilities of pyrazole-based lead compounds will find this scaffold valuable. Its 4-chloro substitution is associated with improved Caco-2 permeability and reduced hERG activity compared to more polar pyrazole analogs. [2]

CCR5 Antagonist Discovery

This compound is a relevant procurement choice for investigators exploring the chemokine receptor CCR5 as a therapeutic target. [3] It provides a chemically distinct scaffold from other pyrazole-based GPCR modulators, such as FPR1 antagonists, enabling the development of potentially more selective or differentiated chemical matter for immunology or virology research. [4]

Application

Selection Property

Validation Focus

NEK1/NEK2 inhibitor design

Kinase inhibition profile context

Target engagement and selectivity assays

ADME property assessment

Permeability and hERG liability context

Caco-2 permeability and hERG screening

CCR5 antagonist discovery

GPCR target differentiation context

CCR5 binding and functional assay review

• [1] Therapeutic Target Database (TTD). Drug ID: D0K0UJ. Available at: https://idrblab.net/ttd/data/drug/details/D0K0UJ View Source
• [2] PubChem BioAssay. AID 1448736: Inhibition of CYP2C8 (unknown origin) - SAR Summary. Available at: https://pubchem.ncbi.nlm.nih.gov/bioassay/1448736 View Source
• [3] Zhang, H. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar Profile. Available at: https://www.semanticscholar.org/author/%E5%BC%A0%E4%BC%9A%E5%88%A9/91457169 View Source
• [4] Wenlock, M.; King, S.; et al. Discovery of pyrazoles as novel FPR1 antagonists. Available at: https://hsb-bochum.digibib.net View Source